Cas no 1341620-94-7 (5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine)

• Product Name: 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine
• CAS No: 1341620-94-7
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5710210
• PubChem ID: 64551530
• Update Time: 2025-07-02

5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• F19016
• 1341620-94-7
• 5-ethyl-2-(4-fluorophenyl)-5-methylmorpholine
• AKOS013876614
• 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine

• Inchi： 1S/C13H18FNO/c1-3-13(2)9-16-12(8-15-13)10-4-6-11(14)7-5-10/h4-7,12,15H,3,8-9H2,1-2H3
• InChI Key： GWZBOAJHBZETGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CNC(C)(CC)CO1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine

Research Brief on 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine (CAS: 1341620-94-7): Recent Advances and Applications

5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine (CAS: 1341620-94-7) is a morpholine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the optimized synthetic route for 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine, emphasizing its scalability and purity (>99%) for industrial applications. The researchers employed a multi-step process involving reductive amination and chiral resolution to achieve high enantiomeric excess, which is critical for its biological efficacy. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, preclinical studies have demonstrated that 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine exhibits selective binding affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A 2024 ACS Chemical Neuroscience paper reported that the compound's fluorophenyl moiety enhances blood-brain barrier permeability, while the morpholine ring contributes to its metabolic stability. These findings underscore its potential as a central nervous system (CNS) drug candidate.

Further investigations into the compound's mechanism of action revealed its ability to modulate intracellular signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). A recent Nature Communications study (2024) utilized cryo-EM to elucidate the structural basis of its interaction with 5-HT receptors, providing insights for structure-activity relationship (SAR) optimization. This structural data is expected to accelerate the design of next-generation derivatives with improved selectivity and reduced off-target effects.

Despite these promising results, challenges remain in the clinical translation of 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine. Pharmacokinetic studies indicate moderate oral bioavailability (~40%), necessitating further formulation development. Additionally, ongoing toxicology assessments are critical to address potential hepatotoxicity observed at high doses in animal models. Collaborative efforts between academia and industry are underway to address these limitations and advance the compound toward IND-enabling studies.

In conclusion, 5-Ethyl-2-(4-fluorophenyl)-5-methylmorpholine (CAS: 1341620-94-7) represents a versatile scaffold with significant potential in CNS drug discovery. Recent advances in its synthesis, structural characterization, and target engagement profiling have positioned it as a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications beyond neuropsychiatry, such as in pain management or neurodegenerative diseases.